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Compound of Interest

Compound Name: OTS186935

Cat. No.: B1682099 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with OTS186935. The following procedural guidance

is designed to ensure safe handling, effective use, and proper disposal of this potent protein

methyltransferase SUV39H2 inhibitor.

Chemical and Safety Data
A comprehensive summary of the quantitative data for OTS186935 hydrochloride is presented

below for easy reference.

Property Value Source

Molecular Formula C25H26ClN5O2 MedChemExpress SDS[1]

Molecular Weight 522.31 g/mol MedChemExpress SDS[1]

Appearance White / off-white powder Biotage MSDS[2]

Odor Odorless Biotage MSDS[2]

IC50 (SUV39H2) 6.49 nM MedChemExpress[3][4][5]

IC50 (A549 cell growth) 0.67 µM MedChemExpress[3][4][6]

Storage (in solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

MedChemExpress[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682099?utm_src=pdf-interest
https://www.benchchem.com/product/b1682099?utm_src=pdf-body
https://www.benchchem.com/product/b1682099?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://www.medchemexpress.com/ots186935.html
https://www.medchemexpress.com/ots186935-trihydrochloride.html
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://www.medchemexpress.com/ots186935.html
https://www.glpbio.com/ots186935-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Mechanism of Action
OTS186935 is a potent inhibitor of SUV39H2, a protein methyltransferase. SUV39H2 is known

to methylate histone H2AX at lysine 134, which promotes the formation of phosphorylated

H2AX (γ-H2AX).[7] This process is implicated in the chemoresistance of cancer cells. By

inhibiting SUV39H2, OTS186935 reduces global histone H3 lysine 9 tri-methylation levels and

decreases the levels of γ-H2AX, which can sensitize cancer cells to chemotherapeutic agents

like doxorubicin.[7]
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Caption: Mechanism of OTS186935 action on the SUV39H2 pathway.
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Operational Plan: Handling and Disposal
While OTS186935 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential.[1]

Personal Protective Equipment (PPE)
Always use the following personal protective equipment when handling OTS186935:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area. A NIOSH/MSHA approved respirator is

recommended if ventilation is inadequate or if handling large quantities that may generate

dust.[2]

Step-by-Step Handling Procedures
1. Preparation and Reconstitution:

Ensure a safety shower and eye wash station are readily accessible.[1]

Perform all handling in a chemical fume hood or an area with appropriate exhaust ventilation

to avoid inhalation of dust or aerosols.[1]

To prepare a stock solution, dissolve OTS186935 in a suitable solvent such as DMSO.[3]

For in vivo experiments, a suggested formulation involves preparing a stock solution in

DMSO, followed by dilution with PEG300, Tween-80, and saline to create a suspended

solution.[3]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.[3]

2. Experimental Use:
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Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.

For in vivo administration in mouse xenograft models, intravenous injection of a 5% glucose

solution or 0.9% sodium chloride injection has been documented.[7] Doses of 10 mg/kg or

25 mg/kg administered daily for 14 days have shown significant tumor growth inhibition

without detectable toxicity.[4][5][7]

Spill and Disposal Plan
1. Spill Response:

In case of a spill, evacuate personnel to a safe area.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

For liquid spills, absorb the solution with a non-combustible absorbent material like diatomite

or universal binders.[1]

For solid spills, carefully sweep or shovel up the material, avoiding dust generation, and

place it in a sealed container for disposal.[2] A HEPA-type vacuum can be used for smaller

quantities.[2]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Ventilate the area after cleanup is complete.[2]

2. Waste Disposal:

Dispose of all waste materials, including contaminated PPE and unused chemicals, in

accordance with federal, state, and local environmental regulations.[2]

It is recommended to contact a licensed professional waste disposal service for the disposal

of this material.[2]

Do not allow the product to enter drains or water courses.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6112750/
https://www.medchemexpress.com/ots186935.html
https://www.medchemexpress.com/ots186935-trihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6112750/
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://www.biotage.com/hubfs/Archive/UngatedPDF/6951_102_102.pdf
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids with fingers. Remove contact lenses if present. Seek prompt medical

attention.[1][2]

Skin Contact: Rinse the skin thoroughly with plenty of water. Remove contaminated clothing

and shoes. If irritation persists, seek medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or

cardiopulmonary resuscitation (CPR). Seek medical attention.[1][2]

Ingestion: If the person is conscious, wash out their mouth with copious amounts of water.

Seek medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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